Cas no 296266-88-1 (Dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-3,5-dicarboxylate)

• Product Name: Dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-3,5-dicarboxylate
• CAS No: 296266-88-1
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• MDL: MFCD00405610
• CID: 3055767
• PubChem ID: 698276
• Update Time: 2025-10-28

Dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• <br>dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydro-3,5-pyridinedicarbox ylate
• SMR000424958
• dimethyl2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-3,5-dicarboxylate
• MFCD00405610
• SR-01000493115
• AKOS000637570
• 296266-88-1
• CHEMBL1480279
• CS-0320530
• dimethyl 2,6-dimethyl-4-(5-methylfuran-2-yl)-1,4-dihydropyridine-3,5-dicarboxylate
• STK371342
• 3,5-DIMETHYL 2,6-DIMETHYL-4-(5-METHYLFURAN-2-YL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE
• SR-01000493115-1
• LS-09510
• 2,6-Dimethyl-4-(5-methyl-furan-2-yl)-1,4-dihydro-pyridine-3,5-dicarboxylic acid dimethyl ester
• Oprea1_267958
• dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-3,5-dicarboxylate
• CBMicro_020811
• MLS001044314
• ALBB-027550
• BIM-0020799.P001
• CCG-8424
• dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydro-3,5-pyridinedicarboxylate
• DTXSID301331297
• 3,5-pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-4-(5-methyl-2-furanyl)-, dimethyl ester
• CHEMBL610466
• 3,5-Pyridinedicarboxylic acid,1,4-dihydro-2,6-dimethyl-4-(5-methyl-2-furanyl)-, dimethyl ester
• Oprea1_766701
• GEO-03573
• HMS2811J10
• Dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-3,5-dicarboxylate

• MDL： MFCD00405610
• Inchi： 1S/C16H19NO5/c1-8-6-7-11(22-8)14-12(15(18)20-4)9(2)17-10(3)13(14)16(19)21-5/h6-7,14,17H,1-5H3
• InChI Key： QFBBWNBTECTMDL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1C(C(=O)OC)=C(C)NC(C)=C1C(=O)OC

Computed Properties

• Exact Mass: 305.12632271Da
• Monoisotopic Mass: 305.12632271Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on Dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-3,5-dicarboxylate

Dimethyl 2,6-Dimethyl-4-(5-Methyl-2-Furyl)-1,4-Dihydropyridine-3,5-Dicarboxylate (CAS No. 296266-88-1)

Dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-3,5-dicarboxylate (CAS No. 296266-88-1) is a structurally complex organic compound that has garnered significant attention in the fields of pharmacology and organic synthesis due to its unique properties and potential applications in drug development. This compound belongs to the class of dihydropyridines, which are well-known for their role as calcium channel blockers and their extensive use in treating cardiovascular diseases such as hypertension and angina pectoris.

The molecular structure of this compound is characterized by a dihydropyridine ring system substituted with methyl groups at positions 2 and 6, a methylfuran group at position 4, and ester groups at positions 3 and 5. The presence of these substituents plays a crucial role in determining the compound's pharmacokinetic properties, bioavailability, and therapeutic efficacy. Recent studies have highlighted the importance of substituent effects on the activity of dihydropyridine derivatives, with particular emphasis on how these groups influence the compound's ability to interact with calcium channels.

One of the most notable aspects of Dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-3,5-dicarboxylate is its potential as a lead compound in drug discovery programs targeting cardiovascular disorders. Researchers have demonstrated that this compound exhibits promising activity in preclinical models of hypertension, suggesting that it could be developed into a novel therapeutic agent for managing blood pressure. Furthermore, its unique substitution pattern may confer advantages over existing drugs in terms of potency, selectivity, and reduced side effects.

In addition to its pharmacological significance, this compound has also been studied for its synthetic versatility. The dihydropyridine core is highly amenable to further functionalization, allowing chemists to explore a wide range of derivatives with diverse biological activities. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound and its analogs, facilitating their evaluation in various biological assays.

From a structural standpoint, the methylfuran group at position 4 introduces steric hindrance and electronic effects that are critical for modulating the compound's interaction with target proteins. This group also contributes to the compound's lipophilicity, which is an important factor influencing its absorption and distribution within the body. The ester groups at positions 3 and 5 further enhance the compound's solubility and stability under physiological conditions.

Recent research has focused on understanding the mechanism of action of Dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1,4-dihydropyridine-3,5-dicarboxylate at the molecular level. Studies using advanced computational techniques have provided insights into how this compound binds to calcium channels and modulates their activity. These findings have paved the way for rational drug design strategies aimed at improving the therapeutic profile of this class of compounds.

The development of this compound into a clinically relevant drug would require extensive preclinical testing to evaluate its safety profile and efficacy in animal models of cardiovascular disease. Early studies have shown that it exhibits favorable pharmacokinetic properties with good oral bioavailability and minimal toxicity in experimental animals.

In conclusion, Dimethyl 2,6-dimethyl-4-(5-methyl-2-furyl)-1